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Compound of Interest

Compound Name:
2-Cyclopropylpyridin-3-ylboronic

acid

Cat. No.: B13991071

Get Quote

High-Performance Heterocyclic Building Block for Medicinal Chemistry

Executive Summary
3-Borono-2-cyclopropylpyridine (CAS: 1189546-00-6) is a specialized organoboron

intermediate used primarily in the synthesis of complex pharmaceutical agents. It serves as a

critical "installing agent" for the 2-cyclopropylpyridine motif—a pharmacophore prized for its

ability to modulate lipophilicity (LogP), enhance metabolic stability by blocking oxidative sites,

and introduce conformational rigidity without the aromatic planarity of a phenyl ring.

This guide provides a rigorous technical analysis of the compound’s properties, synthesis,

stability mechanisms, and application in palladium-catalyzed cross-coupling reactions.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]
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Property Data

IUPAC Name (2-Cyclopropylpyridin-3-yl)boronic acid

CAS Number 1189546-00-6

Molecular Formula C₈H₁₀BNO₂

Molecular Weight 162.98 g/mol

Appearance White to off-white solid

Solubility
Soluble in DMSO, MeOH, DMF; sparingly

soluble in water

pKa (Calculated) ~8.4 (Boronic acid), ~3.5 (Pyridine N)

Storage 2–8°C, Inert atmosphere (Argon/Nitrogen)

Stability Class

Class B: Moderately stable; prone to

protodeboronation under high heat/strong base.

[1]

Synthesis & Manufacturing Architecture
The synthesis of 3-borono-2-cyclopropylpyridine challenges the chemist to control

regioselectivity on the pyridine ring. The most robust industrial route utilizes the differential

reactivity of halogens at the C2 and C3 positions of a dihalo-pyridine precursor.

Retrosynthetic Logic
The synthesis relies on a "C2-First, C3-Second" functionalization strategy. The C2 position of

pyridine is more electron-deficient and thus more reactive toward nucleophilic attack and

oxidative addition (Pd⁰). The C3 position, being less reactive, is preserved for a subsequent

lithium-halogen exchange.

Step-by-Step Protocol
Step 1: Regioselective C2-Cyclopropylation

Precursor: 2,3-Dibromopyridine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

http://biopioneer.com.tw/?news=%E3%80%90angene-chemical-%E5%8C%96%E5%90%88%E7%89%A9%E3%80%91cas%E5%88%86%E5%AD%90%E9%87%8Fpubcham-%E5%8F%B0%E7%81%A3%E5%8D%80%E5%9F%9F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13991071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent: Cyclopropylzinc bromide (Negishi) or Cyclopropylboronic acid (Suzuki).

Catalyst: Pd(dppf)Cl₂·DCM (5 mol%).

Conditions: THF, Reflux (Negishi) or Toluene/H₂O, K₃PO₄, 100°C (Suzuki).

Mechanism: The Pd catalyst preferentially inserts into the C2-Br bond due to lower bond

dissociation energy and electronic activation by the adjacent nitrogen.

Outcome: 3-Bromo-2-cyclopropylpyridine (Intermediate A).

Step 2: Cryogenic Lithium-Halogen Exchange & Borylation
Substrate: Intermediate A.

Reagents: n-Butyllithium (1.1 eq), Triisopropyl borate (B(OiPr)₃, 1.2 eq).

Solvent: Anhydrous THF or Et₂O.

Temperature: -78°C (Critical).

Protocol:

Cool solution of Intermediate A to -78°C.

Add n-BuLi dropwise.[2] The bromine at C3 undergoes rapid exchange to form the 3-lithio-

2-cyclopropylpyridine species.

Stir for 30 mins. The cyclopropyl group at C2 provides steric bulk but does not interfere

with C3 lithiation.

Add B(OiPr)₃ rapidly.

Warm to RT and quench with dilute aqueous HCl (pH 5-6) to hydrolyze the boronate ester

to the free acid.

Synthesis Workflow Visualization
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Figure 1: Regioselective synthesis pathway leveraging the differential reactivity of 2,3-

dibromopyridine.

Reactivity & Handling: The "Pyridyl Problem"
While 3-pyridyl boronic acids are generally more stable than their 2-pyridyl counterparts, the 2-

cyclopropyl substituent introduces unique steric and electronic factors.

Protodeboronation Instability
In the presence of strong bases or high temperatures, the compound can undergo

protodeboronation, where the C-B bond is cleaved and replaced by hydrogen, yielding 2-

cyclopropylpyridine (a useless byproduct).

Mechanism: The basic pyridine nitrogen can coordinate with the boron atom (inter- or

intramolecularly), increasing electron density at the C3 carbon and facilitating protonolysis by

water.

Mitigation:

Use Milder Bases: Potassium phosphate (K₃PO₄) or Cesium fluoride (CsF) is preferred

over Sodium hydroxide (NaOH).

Rapid Coupling: Use highly active catalysts (e.g., Pd-XPhos, Pd-SPhos) to ensure the

cross-coupling rate (

) exceeds the decomposition rate (

).

Recommended Suzuki-Miyaura Coupling Protocol
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This protocol is optimized to minimize protodeboronation while maximizing yield.

System: Charge flask with Aryl Halide (1.0 eq), Boronic Acid (1.2–1.5 eq), and Pd(dppf)Cl₂ (5

mol%).

Solvent: Degassed 1,4-Dioxane : Water (4:1). Note: Water is essential for the

transmetallation step but excess promotes deboronation.

Base: K₂CO₃ (2.0 eq) or K₃PO₄ (2.0 eq).

Temperature: 80–90°C. Do not exceed 100°C unless using microwave irradiation (which

shortens reaction time).

Workup: The product is amphoteric. Adjust pH to ~7–8 before extraction to ensure the

pyridine nitrogen is not protonated (water-soluble).

Medicinal Chemistry Applications
The 2-cyclopropylpyridine motif is a high-value bioisostere in drug design.

Bioisosteric Rationale
Vs. Isopropyl: The cyclopropyl group is roughly the same size as an isopropyl group but is

planar (sp²-like character) and electron-donating via hyperconjugation.

Vs. Phenyl: It provides a rigid spacer without the high lipophilicity (LogP) or "flatness" of a

phenyl ring, improving solubility and Fsp³ character (fraction of sp³ carbons), which

correlates with clinical success.

Metabolic Stability
The cyclopropyl ring blocks the alpha-oxidation pathway common to alkyl chains. While an

ethyl or isopropyl group is susceptible to CYP450 hydroxylation, the cyclopropyl C-H bonds are

stronger (approx. 106 kcal/mol vs 98 kcal/mol for alkyl), resisting metabolic clearance.

Structure-Activity Relationship (SAR) Logic
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Figure 2: Pharmacological advantages of the 2-cyclopropylpyridine scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13991071/docs?utm_src=pdf-body-img#technical-guide-3-borono-2-cyclopropylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-cyclopropylpyridine
http://www.orgsyn.org/demo.aspx?prep=v81p0089
https://pubs.acs.org/doi/10.1021/ja107436t
https://pubs.acs.org/doi/10.1021/acs.jmedchem.6b00472
https://www.benchchem.com/product/b13991071?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13991071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. biopioneer.com.tw [biopioneer.com.tw]

2. Method for preparing cyclopropyl boronic acid - Eureka | Patsnap [eureka.patsnap.com]

To cite this document: BenchChem. [Technical Guide: 3-Borono-2-cyclopropylpyridine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13991071/docs#technical-guide-3-borono-2-
cyclopropylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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